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Compound of Interest

Compound Name: Tridecanoic acid-d9

Cat. No.: B15558899

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Tridecanoic acid-d9 was not located during

the literature search. The following safety information is based on the available data for the

non-deuterated form, Tridecanoic acid. It is a common practice to assume that the safety profile

of a deuterated compound is comparable to its non-deuterated counterpart. This assumption is

rooted in the understanding that deuteration—the substitution of hydrogen with its heavier

isotope, deuterium—typically does not significantly alter the toxicological properties of a

molecule. However, this has not been experimentally verified for this specific compound.

Researchers and drug development professionals are advised to handle Tridecanoic acid-d9
with the same precautions as Tridecanoic acid and should consult the supplier for the most

specific and up-to-date safety information.

This technical guide provides a comprehensive overview of the safety data for Tridecanoic

acid, intended for an audience of researchers, scientists, and professionals in drug

development. The information has been compiled and synthesized from various safety data

sheets and chemical databases.
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This section provides key identifiers and a summary of the physical and chemical properties of

Tridecanoic acid.

Table 1: Substance Identification

Identifier Value

Chemical Name Tridecanoic acid

Synonyms n-Tridecoic acid, Tridecylic acid[1][2][3]

CAS Number 638-53-9[1][2][3][4]

EC Number 211-341-1[4][5][6]

Molecular Formula C₁₃H₂₆O₂[1][2]

Molecular Weight 214.34 g/mol [1][2][4]

RTECS Number YD3850000[5]

Table 2: Physical and Chemical Properties

Property Value

Appearance
White to off-white solid (crystals, flakes, or

powder)[4]

Melting Point 41-42 °C (literature)[4]

Boiling Point 236 °C at 100 mmHg (literature)[4][7]

Flash Point 113 °C (235.4 °F) - closed cup[7][8]

Solubility Soluble in water[9]

Density 0.41 g/cm³ at 20 °C[9]

Hazard Identification and GHS Classification
Tridecanoic acid is classified as an irritant according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).
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Table 3: GHS Hazard Classification

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[8]

[9][10]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[8][9][10]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation[7][9]

Signal Word: Warning[7][10]

Hazard Pictogram:

GHS07 (Exclamation Mark)[6]

Experimental Protocols for Safety Assessment
While detailed, substance-specific experimental protocols for the safety assessment of

Tridecanoic acid are not explicitly provided in the reviewed safety data sheets, the

classifications for skin and eye irritation are typically determined using standardized

methodologies, such as those outlined by the Organisation for Economic Co-operation and

Development (OECD).

Generalized Workflow for Skin Irritation Assessment (Based on OECD Test Guideline 404)

The following diagram illustrates a generalized workflow for assessing the potential of a

chemical substance to cause skin irritation. This represents a typical experimental design that

would be used to generate the data found in a safety data sheet.
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Generalized Workflow for Skin Irritation Assessment

Preparation

Application

Observation

Evaluation

Animal Preparation
(e.g., Albino Rabbit)

Apply substance to shaved skin
and cover with gauze patch

Test Substance Preparation
(0.5 g or 0.5 mL)

Exposure Period
(e.g., 4 hours)

Remove patch and wash skin

Observe and score skin reactions
(Erythema and Edema)

at 1, 24, 48, and 72 hours post-application

Calculate mean scores for each animal

Classify the substance based on scoring criteria
(e.g., Irritant vs. Non-irritant)

Click to download full resolution via product page

Caption: A generalized workflow for in vivo skin irritation testing.
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First-Aid Measures
In the event of exposure to Tridecanoic acid, the following first-aid measures are

recommended.

Table 4: Recommended First-Aid Measures

Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air and ensure they

are comfortable for breathing. If the person feels

unwell, seek medical attention from a POISON

CENTER or physician.[10]

Skin Contact

Immediately wash the affected area with plenty

of water. If skin irritation develops or persists, it

is important to get medical advice.

Contaminated clothing should be removed and

laundered before reuse.[10]

Eye Contact

Rinse the eyes cautiously with water for several

minutes. If contact lenses are present and can

be easily removed, do so. Continue rinsing. If

eye irritation persists, seek medical advice or

attention.[10]

Ingestion

Rinse the mouth thoroughly with water. If the

person feels unwell, contact a POISON

CENTER or a doctor for guidance.[8]

The logical relationship of first-aid responses to different routes of exposure is depicted in the

diagram below.
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First-Aid Measures for Tridecanoic Acid Exposure

Routes of Exposure

Immediate First-Aid Actions

Subsequent Medical Attention

Exposure to
Tridecanoic Acid

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Plenty of Water Rinse Eyes with Water Rinse Mouth

Seek Medical Advice
if symptoms persist or develop

Click to download full resolution via product page

Caption: A logical flow diagram of first-aid measures based on the route of exposure.

Handling and Storage Recommendations
Handling: It is important to avoid contact with the skin and eyes. Measures should be taken

to prevent the formation of dust and aerosols. In areas where dust is generated, appropriate

exhaust ventilation should be provided.[11]

Storage: The compound should be stored in a cool environment. The container must be kept

tightly closed and stored in a dry, well-ventilated area.[11]
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Toxicological Information
Detailed toxicological studies, such as LD50 values, were not consistently reported across the

various safety data sheets that were reviewed. The main toxicological concerns are related to

the irritant properties of the compound on the skin, eyes, and respiratory system. One source

indicated an intravenous LD50 of 130 mg/kg in mice, which was reported to cause convulsions.

[12]

Transport Information
Tridecanoic acid is generally not classified as a dangerous good for the purpose of transport.[9]

[10][11]

UN Number: Not applicable.[10][13][14]

Conclusion
This technical guide has summarized the essential safety information for Tridecanoic acid,

which is being utilized as a proxy for Tridecanoic acid-d9 in the absence of specific data for

the deuterated form. The primary hazards associated with this compound are irritation to the

skin, eyes, and respiratory system. It is recommended that standard safe handling practices for

solid chemical compounds, including the use of appropriate personal protective equipment, be

followed. For the most detailed and lot-specific safety information, users must always refer to

the Safety Data Sheet provided by their supplier.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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